2-Fluoroisonicotinaldehyde

• IUPAC Name: 2-fluoropyridine-4-carbaldehyde
• InChI: InChI=1S/C6H4FNO/c7-6-3-5(4-9)1-2-8-6/h1-4H
• InChI Key: WOLIMEQXFWSBTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1C=O)F
• Molecular Formula: C6H4FNO
• DSSTOX Substance ID: DTXSID50376641
• Molecular Weight: 125.10 g/mol
• CAS RN: 131747-69-8

Description

2-Fluoroisonicotinaldehyde, also known as 2-Fluoropyridine-4-carboxaldehyde, is a chemical compound with the molecular formula C6H4FNO.

Physical And Chemical Properties Analysis

2-Fluoroisonicotinaldehyde has a density of 1.257 g/mL at 25 °C, a boiling point of 357-403°C (decomposition), and a flash point of 86℃. It also has a vapor pressure of 0.181mmHg at 25°C and a refractive index of n20/D1.512.

Scientific Research Applications

Fluorescent Probes and Sensors

• Fluorescence Sensing: A study by Jung et al. (2009) describes the use of a coumarin-based fluorogenic probe for the selective detection of Cu(2+) ions in biological systems, employing a fluorescence on-off mechanism. This technique could be potentially related to the use of 2-Fluoroisonicotinaldehyde in creating specific fluorescent probes for various applications in bio-imaging and chemical sensing (Jung et al., 2009).

Bioimaging and Chemical Probes

• Chemical Probes for Bio-Imaging: The development of chemical probes for bio-imaging, as discussed by Kikuchi (2010), indicates the relevance of compounds like 2-Fluoroisonicotinaldehyde in designing probes for biological applications. These include FRET-based probes and Zn(2+) probes used for imaging in living cells (Kikuchi, 2010).

Metabolic Tracking and Drug Synthesis

• Drug Metabolism Monitoring: In a study by Stevens et al. (1984), 19F NMR was used to monitor the metabolism of 5-fluorouracil in vivo. This suggests that derivatives like 2-Fluoroisonicotinaldehyde could be used in similar applications for tracking drug metabolism and distribution using NMR techniques (Stevens et al., 1984).

Nanotechnology and Material Science

• Fluorosensors in Nanotechnology: Tian et al. (2013) developed a fluorosensor based on ultrathin graphitic carbon nitride nanosheets for Cu(2+) detection, showcasing the potential for using 2-Fluoroisonicotinaldehyde in similar nanotechnology applications for sensing and detection (Tian et al., 2013).

Environmental Applications

• Environmental Monitoring: Schultz et al. (2006) investigated the mass flows of selected fluorochemicals in a municipal wastewater treatment plant, highlighting the potential application of 2-Fluoroisonicotinaldehyde in environmental monitoring and analysis of fluorochemicals in water treatment processes (Schultz et al., 2006).

Safety and Hazards

When handling 2-Fluoroisonicotinaldehyde, it’s recommended to use personal protective equipment and avoid breathing vapors, mist, or gas. It’s also important to ensure adequate ventilation and remove all sources of ignition.

Mechanism of Action

Target of Action

Unfortunately, the specific targets of 2-Fluoroisonicotinaldehyde are not well-documented in the literature. This compound is a derivative of isonicotinaldehyde, which is known to have various biological activities. The specific targets and their roles for 2-fluoroisonicotinaldehyde remain to be elucidated .

Pharmacokinetics

It is known that the compound is a liquid at room temperature, with a density of 1257 g/mL at 25 °C . Its boiling point is 357-403 °C (decomposition)

Synthesis routes and methods

Procedure details

A mixture of 0.64 g of 2-fluoro-4-pyridinemethanol, 10 ml of chloroform and 2.54 g of Dess-Martin Periodinane (1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one) was stirred for 30 minutes at room temperature. A saturated sodium hydrogen carbonate aqueous solution was poured, and the mixture was extracted three times with ethyl acetate. The combined organic layers were dried over magnesium sulfate, then, concentrated under reduced pressure. The residue was subjected to silica gel column chromatography to obtain 0.19 g of 2-fluoropyridine-4-carbaldehyde.